N-(3-fluorophenyl)-2-(2-thienyl)-1-azepanecarboxamide

• IUPAC Name: N-(3-fluorophenyl)-2-thiophen-2-ylazepane-1-carboxamide
• InChI: InChI=1S/C17H19FN2OS/c18-13-6-4-7-14(12-13)19-17(21)20-10-3-1-2-8-15(20)16-9-5-11-22-16/h4-7,9,11-12,15H,1-3,8,10H2,(H,19,21)
• InChI Key: YECBJZYXXLKMKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(N(CC1)C(=O)NC2=CC(=CC=C2)F)C3=CC=CS3
• Molecular Formula: C17H19FN2OS
• Molecular Weight: 318.4 g/mol

Description

N-(3-fluorophenyl)-2-(2-thienyl)-1-azepanecarboxamide, commonly known as FTAA, is a chemical compound that has gained significant attention in the field of scientific research. This compound is of particular interest due to its unique structure and potential applications in various fields such as medicine, chemistry, and biology. In

Mechanism of Action

The mechanism of action of FTAA involves its ability to bind to amyloid fibrils, which are protein aggregates that are associated with various neurodegenerative diseases. FTAA has a high affinity for amyloid fibrils, which allows it to be used as a diagnostic tool for detecting the presence of these fibrils. FTAA has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to cell death.
Biochemical and Physiological Effects:
FTAA has been found to have various biochemical and physiological effects. In vitro studies have shown that FTAA can inhibit the growth of cancer cells by inducing apoptosis. FTAA has also been found to have a protective effect on neurons and can prevent the formation of amyloid fibrils in vitro. However, the physiological effects of FTAA in vivo are still not fully understood, and further research is needed to determine its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

FTAA has several advantages for lab experiments, including its ability to selectively bind to amyloid fibrils and its relatively simple synthesis method. However, there are also some limitations to using FTAA in lab experiments. For example, FTAA has a relatively short half-life, which can limit its effectiveness in vivo. Additionally, the use of FTAA in lab experiments requires specialized equipment and expertise, which can be a barrier to its widespread use.

Future Directions

There are several future directions for research on FTAA. One area of research is the development of more effective diagnostic tools for detecting amyloid fibrils in vivo. Another area of research is the development of FTAA-based therapies for the treatment of neurodegenerative diseases and cancer. Additionally, there is a need for further research on the physiological effects of FTAA in vivo and its potential side effects.
Conclusion:
In conclusion, FTAA is a chemical compound that has gained significant attention in the field of scientific research due to its unique structure and potential applications in various fields such as medicine, chemistry, and biology. FTAA has been extensively studied for its various scientific research applications, including its potential as a diagnostic tool for detecting amyloid fibrils and its ability to inhibit the growth of cancer cells. Despite its potential, further research is needed to fully understand the physiological effects of FTAA in vivo and its potential therapeutic applications.

Synthesis Methods

FTAA can be synthesized using various methods, including the reaction of 3-fluoroaniline with 2-thiophene carboxylic acid, followed by the addition of 1-azepanecarboxylic acid and acid chloride. The resulting compound is then purified using column chromatography. This method is relatively simple and has been used to synthesize FTAA in large quantities for research purposes.

Scientific Research Applications

FTAA has been extensively studied for its various scientific research applications. One of the most significant applications of FTAA is in the field of medicine. FTAA has been found to have potential as a diagnostic tool for detecting amyloid fibrils, which are associated with various neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. FTAA has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.